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Compound of Interest

Compound Name: 5-Bromo-2-methoxybenzyl alcohol

Cat. No.: B1268467 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-2-methoxybenzyl alcohol (CAS No. 80866-82-6). Adherence to these protocols is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-methoxybenzyl alcohol is a hazardous substance requiring careful handling to

mitigate risks. The primary hazards are summarized below, along with the mandatory personal

protective equipment.

Hazard Summary:
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Hazard Statement GHS Classification

Harmful if swallowed Acute Toxicity, Oral (Category 4)

Causes skin irritation Skin Irritation (Category 2)

Causes serious eye irritation Eye Irritation (Category 2A)

Harmful if inhaled Acute Toxicity, Inhalation (Category 4)

May cause respiratory irritation
Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System

Required Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Skin Protection
Nitrile rubber gloves and a lab

coat.

Prevents skin contact which

can cause irritation.[1][2]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Mitigates the risk of inhaling

harmful dust or vapors which

can cause respiratory irritation.

[1]

Step-by-Step Handling and Operations Plan
Follow these procedures to ensure the safe handling of 5-Bromo-2-methoxybenzyl alcohol in
a laboratory setting.

Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.
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Designate a specific area for handling the chemical.

Chemical Handling:

Before use, carefully read the Safety Data Sheet (SDS).

Wear all required PPE as specified in the table above.

Handle the solid chemical with care to avoid generating dust.

Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

After handling, wash hands thoroughly.[1]

Storage:

Store in a tightly closed container.[1]

Keep in a cool, dry, and well-ventilated place.[1]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 5-Bromo-2-methoxybenzyl alcohol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification:

All unused 5-Bromo-2-methoxybenzyl alcohol and any materials contaminated with it

(e.g., gloves, weighing paper) should be treated as hazardous waste.

Waste Segregation and Collection:

Collect waste in a designated, clearly labeled, and sealed hazardous waste container.
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Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "5-Bromo-2-
methoxybenzyl alcohol," and the associated hazards (e.g., "Harmful," "Irritant").

Storage of Waste:

Store the hazardous waste container in a designated and secure satellite accumulation

area.

Final Disposal:

Dispose of the contents and container in accordance with all applicable local, state, and

federal regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal by a licensed chemical waste disposal company.

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling 5-Bromo-2-methoxybenzyl
alcohol in a laboratory setting.
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Caption: Workflow for handling 5-Bromo-2-methoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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